7-Aminonaphthalene-2-sulphonic acid
Overview
Description
7-Aminonaphthalene-2-sulphonic acid is a synthetic organic compound that belongs to the class of naphthalene sulfonic acids . It is widely used in various fields such as medical research, environmental research, and industrial research due to its unique chemical properties and biological activities.
Synthesis Analysis
The synthesis of 7-Aminonaphthalene-2-sulphonic acid involves several precursors including 2-Naphthalenesulphonic acid, 2-naphthylamine, Dahl’s Acid, 2-Naphthylamine, Naphthalen-2-amine, 6-aminonaphthalene, 2-Aminonaphthalene, naphthalene-2,7-diol, Sulfuric acid, and 2-naphthylamine .Molecular Structure Analysis
The molecular formula of 7-Aminonaphthalene-2-sulphonic acid is C10H9NO3S . The molecular weight is 223.24800, and the density is 1.502g/cm3 . The exact mass is 223.03000 .Physical And Chemical Properties Analysis
The physical and chemical properties of 7-Aminonaphthalene-2-sulphonic acid include a molecular weight of 223.24800, a density of 1.502g/cm3, and a molecular formula of C10H9NO3S . The boiling point, melting point, and flash point are not available .Scientific Research Applications
Structural Modification of Natural Products
Amino acids, including Amino-F acid, are used in the structural modification of natural products . They are highly soluble in water and have a wide range of activities. The introduction of amino acids into natural products is expected to improve the performance of these products and minimize their adverse effects .
Protein Synthesis and Metabolism
Amino acids play crucial roles in protein synthesis and metabolism . They are the basic units of proteins and the primary substance supporting biological life activities .
Development and Osmotic Pressure Stability
Amino acids are closely related to the activities of a living body, playing very important roles in body development and osmotic pressure stability .
Food Industry
Amino acids are widely used in the food industry . For example, they can be used to enhance the flavor of food and enhance nutrition .
Medical and Healthcare Industries
Amino acids have a wide range of pharmacological activities, such as antitumor, anti-HIV, and anti-fatigue effects; in addition, they are used to cure chronic liver diseases . They are also widely used in the medical and healthcare industries .
Pharmaceutical Applications
Since amino acids are natural compounds, they can be safely used in pharmaceutical applications, e.g., as a solvent additive for protein purification and as an excipient for protein formulations .
Radiolabeled Amino Acids for Imaging
Radiolabeled amino acids, including Amino-F acid, are an important class of agents for positron emission tomography imaging that target amino acid transporters in many tumor types .
Asymmetric Synthesis
Amino acids, including Amino-F acid, are indispensable building blocks of life and are widely applied in the pharmaceutical, agrochemical, and food industries . They are increasingly employed in the preparation of new synthetic enzymes, hormones, and immunostimulants .
Safety and Hazards
The safety data sheet for a similar compound, 8-Aminonaphthalene-2-sulphonic acid, indicates that it causes severe skin burns and eye damage and may cause respiratory irritation . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
Amino-F acid, also known as 2-naphthylamine-7-sulfonic acid, interacts with various targets within the cell. It has been found to bind reversibly to the kringle domain of plasminogen . This interaction blocks the binding of plasminogen to fibrin and its activation to plasmin .
Mode of Action
The mode of action of Amino-F acid involves its interaction with its targets, leading to significant changes in cellular processes. By binding to the kringle domain of plasminogen, it prevents the activation of plasmin, thereby reducing fibrinolysis . This action can reduce the amount of bleeding post-surgery .
Biochemical Pathways
Amino-F acid affects several biochemical pathways. It plays a crucial role in the regulation of protein synthesis at the translation level . The regulation occurs specifically on the initiation and the signaling pathways for translation . Amino acids act as important feed-forward activators involved in many pathways, such as the sensing and transportation of amino acids by cells .
Pharmacokinetics
The pharmacokinetics of Amino-F acid involves its absorption, distribution, metabolism, and excretion (ADME) properties. Unmodified peptides like Amino-F acid usually undergo extensive proteolytic cleavage, resulting in short plasma half-lives . They are administered either by the intravenous, subcutaneous, or intramuscular route .
Result of Action
The result of Amino-F acid’s action is multifaceted. It also supports the metabolic reprogramming critical for immune cell activation .
Action Environment
The action, efficacy, and stability of Amino-F acid are influenced by various environmental factors. For instance, in plants, amino acids have been found to have active roles in development and participate in the plant’s response to environmental stresses . In the context of immunity, different immune cells selectively acquire amino acids, downstream of antigen and cytokine signaling .
properties
IUPAC Name |
7-aminonaphthalene-2-sulfonic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3S/c11-9-3-1-7-2-4-10(15(12,13)14)6-8(7)5-9/h1-6H,11H2,(H,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKAUOXITMZTUOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC2=C1C=CC(=C2)S(=O)(=O)O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30964227 |
Source
|
| Record name | 7-Aminonaphthalene-2-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30964227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
7-Aminonaphthalene-2-sulphonic acid | |
CAS RN |
494-44-0, 5412-82-8 |
Source
|
| Record name | 2-Aminonaphthalene-7-sulfonic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=494-44-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cassella's acid F | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000494440 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Sodium 2-naphthylamine-7-sulfonate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005412828 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 7-Aminonaphthalene-2-sulfonic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30964227 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 7-aminonaphthalene-2-sulphonic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.082 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Sodium 7-aminonaphthalene-2-sulphonate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.089 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-NAPHTHYLAMINE-7-SULFONIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/96SWF64YC2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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